(5-Ethoxyquinolin-3-yl)methanol
Cat. No. B8716464
M. Wt: 203.24 g/mol
InChI Key: LDLSAIBZQUZWTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08772316B2
Procedure details
To a stirred solution of 5-ethoxyquinoline-3-carbaldehyde CCH 29158B (98 mg, 487 μmol) in THF (10 mL) at 0° C. in a 50 mL round-bottomed flask equipped with a magnetic stirrer was added NaBH4 (18 mg, 476 μmol) and the mixture was stirred overnight at RT then cooled in an ice bath before quenching by addition of a 6 N aq. HCl solution (0.33 mL). After stirring for 15 min at that temperature, the mixture was basified by a 2 N aq. NaOH solution (1.0 mL). THF was then removed at 40° C. under vacuum and the solution was extracted with CH2Cl2 (50 mL), washed with brine (10 mL), dried over Na2SO4, filtered, and concentrated under vacuum. Purification by column chromatography (SiO2, eluent CH2Cl2:MeOH=100:0 to 97:3) provided 41 mg (5-ethoxyquinolin-3-yl)methanol MDE 32076 as a colorless oil (41 mg, 41% yield).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:13]=[CH:12][CH:11]=[C:10]2[C:5]=1[CH:6]=[C:7]([CH:14]=[O:15])[CH:8]=[N:9]2)[CH3:2].[BH4-].[Na+]>C1COCC1>[CH2:1]([O:3][C:4]1[CH:13]=[CH:12][CH:11]=[C:10]2[C:5]=1[CH:6]=[C:7]([CH2:14][OH:15])[CH:8]=[N:9]2)[CH3:2] |f:1.2|
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred overnight at RT
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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then cooled in an ice bath
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CUSTOM
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Type
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CUSTOM
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Details
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before quenching by addition of a 6 N aq. HCl solution (0.33 mL)
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STIRRING
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Type
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STIRRING
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Details
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After stirring for 15 min at that temperature
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
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Details
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THF was then removed at 40° C. under vacuum
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EXTRACTION
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Type
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EXTRACTION
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Details
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the solution was extracted with CH2Cl2 (50 mL)
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WASH
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Type
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WASH
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Details
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washed with brine (10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by column chromatography (SiO2, eluent CH2Cl2:MeOH=100:0 to 97:3)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)OC1=C2C=C(C=NC2=CC=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41 mg | |
| YIELD: PERCENTYIELD | 41% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
